Cas no 83462-67-3 (Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside)

• Product Name: Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside
• CAS No: 83462-67-3
• MF: C₃₅H₃₈O₆
• MW: 554.672630786896
• CID: 988914
• PubChem ID: 18655461
• Update Time: 2025-06-28

Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside
• Methyl 2,3,4,6-Tetra
• METHYL 2,3,4,6-TETRA-O-BENZYL-Α-D-MANNOPYRANOSIDE
• perbenzylated methylglucoside
• SCHEMBL6298172
• 83462-67-3
• (3S,4S,5R,6R)-2-methoxy-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
• DISCONTINUED. Please see M330000.
• DB-255183

• Inchi： 1S/C35H38O6/c1-36-35-34(40-25-30-20-12-5-13-21-30)33(39-24-29-18-10-4-11-19-29)32(38-23-28-16-8-3-9-17-28)31(41-35)26-37-22-27-14-6-2-7-15-27/h2-21,31-35H,22-26H2,1H3/t31-,32-,33+,34+,35?/m1/s1
• InChI Key： IXEBJCKOMVGYKP-DLCPRKGNSA-N
• SMILES： O1C([C@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 554.26700
• Monoisotopic Mass: 554.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.38000
• LogP: 6.33070

Additional information on Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside

Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside (CAS No. 83462-67-3): A Comprehensive Overview

Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside (CAS No. 83462-67-3) is a complex carbohydrate derivative that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique structure, which features a D-mannopyranose core with four benzyl groups attached to the hydroxyl groups at positions 2, 3, 4, and 6. The methyl ester group at the anomeric position further enhances its chemical stability and reactivity.

The synthesis of Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside involves a series of well-defined steps that require precise control over reaction conditions. Typically, the process begins with the protection of the hydroxyl groups of D-mannose using benzyl chloride in the presence of a base such as sodium hydride. The resulting tetra-benzylated D-mannose is then converted to its methyl ester derivative through methylation with methyl iodide in the presence of a suitable base like potassium carbonate. This synthetic route has been optimized to achieve high yields and purity, making it a reliable method for large-scale production.

In recent years, Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside has been extensively studied for its potential applications in various fields. One of the most promising areas is its use as a building block in the synthesis of complex carbohydrates and glycoconjugates. These compounds play crucial roles in biological processes such as cell signaling, immune responses, and pathogen recognition. For instance, researchers have utilized Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside to synthesize glycosaminoglycans (GAGs), which are essential components of extracellular matrices and have therapeutic potential in treating diseases such as osteoarthritis and cancer.

Another significant application of Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside is in the development of carbohydrate-based vaccines. Carbohydrate antigens are known to elicit strong immune responses and are used in the formulation of vaccines against various pathogens. The ability to synthesize well-defined carbohydrate structures using Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside as a starting material has opened new avenues for creating more effective and targeted vaccines. Recent studies have shown that glycoconjugate vaccines derived from this compound exhibit enhanced immunogenicity and stability compared to traditional vaccine formulations.

Beyond its applications in biotechnology and pharmaceuticals, Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside has also found use in analytical chemistry. Its unique structure makes it an excellent reference standard for the analysis of complex carbohydrates using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These analytical methods are crucial for quality control in the production of pharmaceuticals and other biologically active compounds.

The physicochemical properties of Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is soluble in common organic solvents such as methanol and dichloromethane but is insoluble in water due to the hydrophobic nature of the benzyl groups. Its molecular weight is approximately 500 g/mol.

In terms of safety and handling, Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside is generally considered safe when proper precautions are taken. However, it is important to handle this compound with care to avoid exposure to skin or inhalation of dust particles. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside are promising. Ongoing research continues to explore new applications and derivatives of this compound. For example, recent studies have investigated its potential use in the development of novel drug delivery systems and as a scaffold for designing small molecule inhibitors targeting specific enzymes involved in carbohydrate metabolism.

In conclusion, Methyl 2,3,4,6-Tetra-O-benzyl-D-mannopyranoside (CAS No. 83462-67-3) is a versatile compound with a wide range of applications in organic chemistry, biochemistry, and pharmaceutical research. Its unique structure and chemical properties make it an invaluable tool for advancing our understanding of carbohydrate biology and developing new therapeutic strategies.